1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-amine

• IUPAC Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)ethanamine
• InChI: InChI=1S/C7H12N2O/c1-4(8)7-5(2)9-10-6(7)3/h4H,8H2,1-3H3
• InChI Key: FZJLBPYJNDDVPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C)N
• Molecular Formula: C7H12N2O
• DSSTOX Substance ID: DTXSID901284864
• Molecular Weight: 140.18 g/mol
• CAS No.: 893641-12-8

Description

“1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-amine” is a chemical compound with the CAS Number: 893641-12-8. It has a molecular weight of 140.18 and a molecular formula of C7H12N2O.

Scientific Research Applications

Role in Curing Parameters and Properties of Acrylic Bone Cements

The tertiary aromatic amine, similar in functionality to 1-(Dimethyl-1,2-oxazol-4-yl)ethan-1-amine, acts as an accelerator in the benzoyl peroxide/amine system for curing acrylic resins. This process is crucial for developing materials like denture resins and acrylic bone cements. The study by Vázquez et al. (1998) highlights the kinetics, mechanism, and energy activation of the curing reaction, considering factors such as toxicity, residual content, and leaching pertinent to biomedical applications. Temperature was found to significantly affect the curing parameters, underscoring the importance of considering thermal trauma during the implantation of acrylic bone cements Vázquez, B., Levenfeld, B., & Román, J. S. (1998). Role of amine activators on the curing parameters, properties and toxicity of acrylic bone cements. Polymer International, 46(3), 241-250.

Synthesis and Applications of 1,2-Oxazines and Benzoxazines

1,2-Oxazines, benzoxazines, and related compounds, which can be synthesized from reactions involving compounds similar to this compound, are reviewed by Sainsbury (1991). These compounds are formed via cyclization of specific precursors and are used in various applications, including as electrophiles in organic synthesis. The review outlines the preparation methods, uses as chiral synthons, and general reactions, emphasizing the significance of such compounds in synthetic chemistry Sainsbury, M. (1991). 1,2-Oxazines, 1,2-benzoxazines and related compounds.

Utility in Fine Organic Synthesis

Amino-1,2,4-triazoles, sharing functional similarities with this compound, serve as crucial raw materials in the fine organic synthesis industry. Nazarov et al. (2021) provide a comprehensive review on the industrial applications of these compounds in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. The review details the synthesis methods, applications in agriculture and medicine, and the broad utility of these compounds in creating various chemical products Nazarov, V. N., Miroshnichenko, D., Ivakh, A. A., & Uspensky, B. (2021). Amino-1,2,4-triazoles as a raw material for the fine organic synthesis industry (review). Journal of Coal Chemistry.

Catalytic Synthesis Using Yttrium-Stabilized Zirconia

C1 chemistry, involving synthesis gas, methane, and carbon dioxide, provides routes to various industrial chemicals, where compounds like this compound could play a role. Indarto et al. (2008) review the application of Yttria-Stabilized Zirconia (YSZ) in catalyzing C1 chemistry reactions, highlighting the potential for increased production of specific products through intermediate species formation on the YSZ surface. This review underscores the importance of understanding the internal phenomena of these reactions for improved catalytic processes Indarto, A., Choi, J.-w., Lee, H., & Song, H. (2008). A review of C1 chemistry synthesis using yttrium-stabilized zirconia catalyst. Journal of Rare Earths, 26(1), 1-6.